Cas no 496908-93-1 ({5-azaspiro2.4heptan-7-yl}methanamine)

• Product Name: {5-azaspiro2.4heptan-7-yl}methanamine
• CAS No: 496908-93-1
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD19690652
• CID: 1113014
• PubChem ID: 58452922
• Update Time: 2025-07-17

{5-azaspiro2.4heptan-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane-7-methanamine
• {5-azaspiro2.4heptan-7-yl}methanamine

• MDL： MFCD19690652
• Inchi： 1S/C7H14N2/c8-3-6-4-9-5-7(6)1-2-7/h6,9H,1-5,8H2
• InChI Key： VFMHANGHWGWXLS-UHFFFAOYSA-N
• SMILES： C1C2(C(CN)CNC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on {5-azaspiro2.4heptan-7-yl}methanamine

Comprehensive Overview of {5-azaspiro[2.4]heptan-7-yl}methanamine (CAS No. 496908-93-1)

The compound {5-azaspiro[2.4]heptan-7-yl}methanamine (CAS No. 496908-93-1) is a unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic amine derivative is characterized by its distinctive structural features, which include a 5-azaspiro[2.4]heptane core and a primary amine functional group. The combination of these elements makes it a valuable building block for the synthesis of novel pharmaceutical agents, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for spirocyclic compounds has surged due to their ability to impart conformational rigidity and improved pharmacokinetic properties to drug candidates. The {5-azaspiro[2.4]heptan-7-yl}methanamine scaffold is no exception, as it offers a promising platform for the design of molecules with enhanced target selectivity and reduced off-target effects. Researchers have explored its potential in addressing neurodegenerative diseases, mood disorders, and pain management, aligning with current trends in precision medicine and personalized therapeutics.

One of the most compelling aspects of CAS No. 496908-93-1 is its versatility in synthetic chemistry. The primary amine group allows for straightforward derivatization, enabling the introduction of various substituents to fine-tune biological activity. This adaptability has made it a popular choice for high-throughput screening campaigns and fragment-based drug design. Moreover, its spirocyclic nature contributes to improved metabolic stability, a critical factor in the development of orally bioavailable drugs.

The growing interest in small molecule therapeutics has further highlighted the importance of compounds like {5-azaspiro[2.4]heptan-7-yl}methanamine. With the rise of artificial intelligence (AI) in drug discovery, computational tools are increasingly being used to predict the binding affinity and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties of such molecules. This synergy between experimental and in silico approaches has accelerated the identification of lead compounds, reducing both time and costs associated with traditional drug development.

Another area where CAS No. 496908-93-1 has shown promise is in the field of epigenetics. The compound's ability to modulate enzyme activity, particularly histone deacetylases (HDACs) and lysine-specific demethylases (LSDs), has opened new avenues for cancer research and anti-aging therapies. These applications resonate with the public's growing fascination with longevity science and epigenetic reprogramming, topics that frequently trend in scientific and mainstream media.

From a commercial perspective, {5-azaspiro[2.4]heptan-7-yl}methanamine is available through specialized chemical suppliers, often as a research-grade material. Its synthesis typically involves multi-step organic reactions, including ring-closing metathesis and reductive amination, which are well-documented in the literature. Researchers are advised to consult peer-reviewed journals and patents for detailed protocols, ensuring reproducibility and safety in laboratory settings.

In conclusion, {5-azaspiro[2.4]heptan-7-yl}methanamine (CAS No. 496908-93-1) represents a fascinating intersection of chemistry and biology. Its structural uniqueness, combined with its broad applicability in drug discovery, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in the next generation of therapeutic innovations, addressing some of the most pressing health challenges of our time.